Cas no 166023-31-0 ((R)-tert-Butyl 3-amino-4-phenylbutanoate)

(R)-tert-Butyl 3-amino-4-phenylbutanoate is a chiral intermediate widely used in organic synthesis and pharmaceutical applications. Its key advantages include high enantiomeric purity, making it valuable for asymmetric synthesis and the production of optically active compounds. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions. The phenylbutanoate backbone provides versatility in constructing complex molecular architectures, particularly in peptidomimetics and bioactive molecules. This compound is often employed in the synthesis of APIs (Active Pharmaceutical Ingredients) and fine chemicals due to its reliable reactivity and compatibility with various coupling reagents. Its well-defined stereochemistry ensures consistent performance in stereoselective transformations.
(R)-tert-Butyl 3-amino-4-phenylbutanoate structure
166023-31-0 structure
Product Name:(R)-tert-Butyl 3-amino-4-phenylbutanoate
CAS No:166023-31-0
MF:C14H21NO2
MW:235.32204413414
MDL:MFCD00798307
CID:219528
PubChem ID:1501867
Update Time:2025-08-03

(R)-tert-Butyl 3-amino-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl 3-amino-4-phenylbutanoate
    • 1,1-dimethylethyl (3R)-3-amino-4-phenylbutanoate
    • ACETAMIDE,N-[7-[[4-(DECYLOXY)PHENYL]AZO]-3,6-BIS[(ETHYLAMINO)SULFONYL]-8-HYDROXY-1-NAPHTHALENYL]-
    • Benzenebutanoic acid, b-amino-, 1,1-dimethylethyl ester,(bR)-
    • (+/-)-3-oxy(3-pyridyl)-1-tert-butoxycarbonylpyrrolidine
    • 3-(1-t-Butoxycarbonyl-3-pyrrolidinyloxy)-pyridine
    • AK120585
    • KB-260406
    • SureCN1769162
    • tert-butyl (3R)-3-amino-4-phenylbutanoate
    • tert-Butyl 3-(pyridin-3-yloxy)pyrrolidine-1-carboxylate
    • tert-Butyl 3-(R)-benzyl-3-aminopropanoate
    • T-BUTYL(3R)-3-AMINO-4-PHENYLBUTANOATE
    • 3-Amino-4-phenyl-butyric acid tert-butyl ester
    • (R)-1,1-DIMETHYLETHYL-3-AMINO 4-PHENYLBUTANOATE
    • tert-Butyl (3R)-3-amino-4-phenylbutanoate,97%
    • EN300-6747377
    • Benzenebutanoic acid,b-amino-,1,1-dimethylethyl ester,(br)-
    • MFCD00798307
    • ZIJHIHDFXCNFAA-GFCCVEGCSA-N
    • AKOS016844148
    • CS-0272759
    • SCHEMBL2295757
    • AS-39937
    • 1,1-Dimethylethyl (betaR)-beta-aminobenzenebutanoate
    • 166023-31-0
    • (R)-tert-Butyl3-amino-4-phenylbutanoate
    • tert-Butyl (R)-3-Amino-4-phenylbutanoate
    • DTXSID501247000
    • A810689
    • tert-Butyl (3R)-3-amino-4-phenyl-butanoate
    • 1,1-Dimethylethyl (I(2)R)-I(2)-aminobenzenebutanoate
    • MDL: MFCD00798307
    • Inchi: 1S/C14H21NO2/c1-14(2,3)17-13(16)10-12(15)9-11-7-5-4-6-8-11/h4-8,12H,9-10,15H2,1-3H3/t12-/m1/s1
    • InChI Key: ZIJHIHDFXCNFAA-GFCCVEGCSA-N
    • SMILES: O(C(C[C@@H](CC1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 235.15733
  • Monoisotopic Mass: 235.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Color/Form: Not available
  • PSA: 52.32
  • Solubility: Not available

(R)-tert-Butyl 3-amino-4-phenylbutanoate Security Information

  • Safety Instruction: 24/25
  • Safety Term:S24/25

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Additional information on (R)-tert-Butyl 3-amino-4-phenylbutanoate

Recent Advances in the Application of (R)-tert-Butyl 3-amino-4-phenylbutanoate (CAS: 166023-31-0) in Chemical Biology and Pharmaceutical Research

The compound (R)-tert-Butyl 3-amino-4-phenylbutanoate (CAS: 166023-31-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a chiral building block and intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have highlighted the importance of (R)-tert-Butyl 3-amino-4-phenylbutanoate in the asymmetric synthesis of β-amino acids, which are key structural motifs in numerous pharmacologically active compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the synthesis of novel protease inhibitors, showcasing its potential in antiviral drug development. The study reported improved yield and enantioselectivity when using this compound compared to alternative synthetic routes.

In the realm of neurodegenerative disease research, (R)-tert-Butyl 3-amino-4-phenylbutanoate has shown promise as a scaffold for developing γ-aminobutyric acid (GABA) analogs. A recent preclinical study published in ACS Chemical Neuroscience (2024) utilized this compound to create a series of novel GABA receptor modulators with enhanced blood-brain barrier permeability. The researchers noted that the tert-butyl ester group provided optimal protection of the amino functionality during synthesis while allowing for efficient deprotection in later stages.

The pharmaceutical industry has also recognized the value of this compound in process chemistry. A 2024 white paper from a leading contract research organization detailed the scale-up optimization of (R)-tert-Butyl 3-amino-4-phenylbutanoate production, achieving kilogram-scale synthesis with >99% enantiomeric purity. This development addresses previous challenges in large-scale manufacturing of chiral intermediates for commercial drug production.

Emerging applications in targeted drug delivery systems have further expanded the utility of this compound. Recent work published in Bioconjugate Chemistry (2023) described its incorporation into pH-sensitive prodrugs, where the tert-butyl ester moiety serves as a cleavable linker for controlled drug release in acidic tumor microenvironments. This approach demonstrated improved therapeutic indices in in vivo models of solid tumors.

Quality control and analytical method development for (R)-tert-Butyl 3-amino-4-phenylbutanoate have seen significant advancements as well. A 2024 analytical chemistry study introduced a novel HPLC-MS method capable of detecting trace impurities at levels below 0.1%, addressing regulatory requirements for pharmaceutical-grade materials. This methodological improvement has facilitated more rigorous characterization of the compound for clinical applications.

In conclusion, (R)-tert-Butyl 3-amino-4-phenylbutanoate (CAS: 166023-31-0) continues to demonstrate remarkable versatility in pharmaceutical research and development. Its applications span from small-molecule drug synthesis to advanced drug delivery systems, with recent studies pushing the boundaries of its utility. As synthetic methodologies evolve and biological understanding deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.

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